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Compound of Interest

Compound Name: [Gln144]-PLP (139-151)

Cat. No.: B15613474 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
[Gln144]-PLP (139-151) is a synthetic peptide analogue of the myelin proteolipid protein (PLP)

fragment 139-151. It is a crucial tool in immunology research, particularly in the study of

autoimmune diseases of the central nervous system, such as multiple sclerosis (MS). This

peptide is an experimental antigen used to investigate T-cell responses to both autoantigens

and cross-reactive non-autoantigens.[1][2] The substitution of glutamine at position 144 is

designed to modulate the T-cell response and is used in studies of T-cell regulation in

autoimmune pathogenesis.[1][3]

The primary application of [Gln144]-PLP (139-151) is in the induction of Experimental

Autoimmune Encephalomyelitis (EAE) in susceptible animal models, which serves as a widely

used model for human MS.[3] By activating T-cells through binding to the T-cell receptor (TCR),

[Gln144]-PLP (139-151) triggers an immune response that leads to inflammation and

demyelination in the central nervous system, mimicking the pathology of MS.[1][2]

These application notes provide detailed protocols for the preparation of [Gln144]-PLP (139-
151) for injection, including reconstitution of the lyophilized peptide and its formulation for in

vivo studies.
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Property Value

Sequence (Three Letter Code)
His-Ser-Leu-Gly-Lys-Gln-Leu-Gly-His-Pro-Asp-

Lys-Phe

Calculated Molecular Weight 1463.67 g/mol

Molecular Formula C66H102N20O18

Appearance Lyophilized powder

Purity >95%

Storage (Lyophilized)
Store at -20°C. The lyophilized powder is stable

for extended periods when stored correctly.[4]

Reconstitution of Lyophilized [Gln144]-PLP (139-
151)
Proper reconstitution of the lyophilized peptide is critical to ensure its biological activity and to

obtain reliable experimental results. The following protocol outlines the recommended

procedure.

Materials:

Lyophilized [Gln144]-PLP (139-151) vial

Sterile, pyrogen-free water, or a suitable buffer (e.g., sterile PBS)

Sterile, non-pyrogenic polypropylene tubes

Calibrated micropipettes with sterile tips

Vortex mixer

Optional: Bath sonicator

Protocol:
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Equilibration: Before opening, allow the vial of lyophilized peptide to equilibrate to room

temperature for at least 20-30 minutes. This prevents condensation from forming inside the

vial, which can affect the stability of the peptide.

Solvent Selection: The choice of solvent can impact the solubility and stability of the peptide.

For many peptides, sterile, distilled water is a suitable solvent. For the parent peptide PLP

(139-151), solubility in water is reported to be up to 2 mg/mL.[4][5] It is recommended to start

with a small amount of solvent to test solubility. If the peptide is difficult to dissolve in water,

the addition of a small amount of a solubilizing agent like acetonitrile may be necessary. For

in vivo experiments, the final solution must be biocompatible.

Reconstitution Procedure:

Carefully remove the cap from the vial.

Using a calibrated micropipette, add the calculated volume of the chosen sterile solvent to

the vial to achieve the desired stock concentration.

Gently swirl the vial to dissolve the peptide. Avoid vigorous shaking, as this can cause

aggregation or degradation of the peptide.

If the peptide does not fully dissolve, gentle vortexing or sonication in a water bath for a

few minutes can be used to aid dissolution.

Verification of Reconstitution: Visually inspect the solution to ensure that the peptide has

completely dissolved and that there are no visible particulates. The solution should be clear

and colorless.

Aliquoting and Storage:

To avoid repeated freeze-thaw cycles, which can degrade the peptide, it is highly

recommended to aliquot the reconstituted peptide solution into smaller, single-use

volumes in sterile polypropylene tubes.

Store the aliquots at -20°C or -80°C. For the parent peptide PLP (139-151), reconstituted

solutions are reported to be stable for 3 months at -20°C and up to one year at -80°C.[6][7]
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A product datasheet for [Gln144]-PLP (139-151) suggests that in solvent, it is stable for

one year at -80°C.[7]

Experimental Protocol: Induction of EAE in Mice
This protocol describes the preparation and administration of [Gln144]-PLP (139-151) to
induce EAE in susceptible mouse strains (e.g., SJL/J mice).

Materials:

Reconstituted [Gln144]-PLP (139-151) stock solution

Complete Freund's Adjuvant (CFA) containing Mycobacterium tuberculosis (e.g., 4 mg/mL)

Sterile Phosphate-Buffered Saline (PBS), pH 7.4

Pertussis toxin (PTX) from Bordetella pertussis (optional, for enhancing disease severity)

Sterile 1 mL Luer-Lok syringes

Sterile 27-gauge needles

Glass emulsifying syringes or a high-speed homogenizer

Protocol:

Preparation of the Peptide-CFA Emulsion:

The final injection volume is typically 100-200 µL per mouse.

A common dosage for the parent peptide PLP (139-151) is 50-100 µg per mouse.[8]

To prepare the emulsion, mix the [Gln144]-PLP (139-151) solution with an equal volume

of CFA. For example, to prepare 1 mL of emulsion for 5 mice (at 100 µ g/mouse in a 200

µL injection volume), you would mix 500 µL of a 1 mg/mL peptide solution with 500 µL of

CFA.
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Emulsification is a critical step. A stable water-in-oil emulsion can be created by drawing

the mixture into and expelling it from a glass syringe repeatedly until a thick, white

emulsion is formed. A drop of a stable emulsion should not disperse when placed in a

beaker of water.

Immunization Procedure:

Administer the emulsion via subcutaneous injection. A common method is to inject into two

sites on the flank of each mouse.

For a 200 µL total dose, inject 100 µL at each site.

Administration of Pertussis Toxin (Optional):

To enhance the EAE severity, pertussis toxin can be administered.

A typical protocol involves intraperitoneal injection of 100-200 ng of PTX in sterile PBS on

the day of immunization and again 48 hours later.

Monitoring of Animals:

Following immunization, monitor the mice daily for clinical signs of EAE, which typically

appear 9-14 days post-immunization.

Clinical scoring is used to assess disease severity on a scale of 0 to 5 (e.g., 0 = no signs,

1 = limp tail, 2 = hind limb weakness, 3 = hind limb paralysis, 4 = moribund, 5 = death).

Signaling Pathway and Experimental Workflow
T-Cell Receptor Activation by [Gln144]-PLP (139-151)
The binding of the [Gln144]-PLP (139-151) peptide, presented by an antigen-presenting cell

(APC) via the Major Histocompatibility Complex (MHC) class II molecule, to the T-cell receptor

(TCR) on a CD4+ T-cell initiates a complex intracellular signaling cascade. This leads to T-cell

activation, proliferation, and differentiation into effector T-cells that mediate the autoimmune

response.
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Caption: TCR signaling cascade initiated by [Gln144]-PLP (139-151).

Experimental Workflow for EAE Induction
The following diagram illustrates the key steps in the experimental workflow for inducing EAE

using [Gln144]-PLP (139-151).
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Caption: Workflow for EAE induction with [Gln144]-PLP (139-151).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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